Cas no 1291094-65-9 (6-(2-Bromo-5-iodobenzyl)-2,3-dihydrobenzo[b][1,4]dioxine)

• Product Name: 6-(2-Bromo-5-iodobenzyl)-2,3-dihydrobenzo[b][1,4]dioxine
• CAS No: 1291094-65-9
• MF: C₁₅H₁₂BrIO₂
• MW: 431.063055992126
• CID: 5525914
• Update Time: 2025-05-20

6-(2-Bromo-5-iodobenzyl)-2,3-dihydrobenzo[b][1,4]dioxine Chemical and Physical Properties

Names and Identifiers

• 6-(2-Bromo-5-iodobenzyl)-2,3-dihydrobenzo[b][1,4]dioxine
• 6-[(2-bromo-5-iodophenyl)methyl]-2,3-dihydro-1,4-benzodioxine

• Inchi： 1S/C15H12BrIO2/c16-13-3-2-12(17)9-11(13)7-10-1-4-14-15(8-10)19-6-5-18-14/h1-4,8-9H,5-7H2
• InChI Key： PNHUJQOGRWCBCR-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(CC3=CC(I)=CC=C3Br)C=C2OCC1

Additional information on 6-(2-Bromo-5-iodobenzyl)-2,3-dihydrobenzo[b][1,4]dioxine

Comprehensive Overview of 6-(2-Bromo-5-iodobenzyl)-2,3-dihydrobenzo[b][1,4]dioxine (CAS No. 1291094-65-9)

6-(2-Bromo-5-iodobenzyl)-2,3-dihydrobenzo[b][1,4]dioxine (CAS No. 1291094-65-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the class of benzodioxine derivatives, which are known for their versatile applications in drug discovery and organic synthesis. The presence of both bromo and iodo substituents on the benzene ring makes it a valuable intermediate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in modern medicinal chemistry.

The structural uniqueness of 6-(2-Bromo-5-iodobenzyl)-2,3-dihydrobenzo[b][1,4]dioxine lies in its dioxine backbone, which contributes to its stability and reactivity. Researchers are particularly interested in this compound due to its potential role in developing targeted therapies for neurological disorders and cancer. Recent studies have explored its utility as a building block for designing small-molecule inhibitors that modulate protein-protein interactions, a hot topic in drug discovery.

In the context of green chemistry, 6-(2-Bromo-5-iodobenzyl)-2,3-dihydrobenzo[b][1,4]dioxine has been investigated for its compatibility with sustainable synthesis methods. With the growing demand for eco-friendly chemical processes, this compound's ability to undergo palladium-catalyzed reactions under mild conditions aligns with the industry's shift toward reducing hazardous waste. This aspect resonates with researchers searching for green alternatives in organic synthesis.

Another area of interest is the compound's potential in material science. Its aromatic structure and halogenated groups make it a candidate for developing organic semiconductors and photovoltaic materials. As the demand for renewable energy solutions rises, compounds like 6-(2-Bromo-5-iodobenzyl)-2,3-dihydrobenzo[b][1,4]dioxine are being explored for their electronic properties, particularly in organic light-emitting diodes (OLEDs) and solar cells.

From a synthetic chemistry perspective, the compound's CAS No. 1291094-65-9 is frequently referenced in patents and academic papers focusing on heterocyclic chemistry. Its synthesis typically involves multi-step procedures, including halogenation and alkylation reactions, which are well-documented in the literature. Researchers often search for optimized synthetic routes to improve yield and purity, making this compound a subject of ongoing methodological advancements.

In summary, 6-(2-Bromo-5-iodobenzyl)-2,3-dihydrobenzo[b][1,4]dioxine (CAS No. 1291094-65-9) is a multifaceted compound with broad applications in pharmaceutical research, material science, and sustainable chemistry. Its unique structural features and reactivity profile continue to inspire innovations across these fields, addressing contemporary challenges such as drug development and renewable energy.